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Compound of Interest

Compound Name: 2-Ethylbenzoic acid

Cat. No.: B181335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Ethylbenzoic acid (CAS No. 612-19-1). The following sections detail the physical and

chemical properties, toxicological data, handling and storage procedures, emergency

measures, and disposal considerations for this compound. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
2-Ethylbenzoic acid is a white to off-white crystalline powder.[1] It is characterized by an ethyl

group attached to the second carbon of a benzoic acid structure.
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Property Value References

Molecular Formula C₉H₁₀O₂ [1][2][3][4]

Molecular Weight 150.17 g/mol [2][5]

CAS Number 612-19-1 [1][5][6]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 62-66 °C [3][5][6]

Boiling Point
259.7 ± 9.0 °C at 760 Torr;

304.8°C at 760 mmHg
[3][6]

Solubility
Sparingly soluble in water (1.1

g/L at 25 °C)
[1]

pKa 3.79 at 25°C [1]

Hazard Identification and Classification
2-Ethylbenzoic acid is classified as an irritant.[2] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[2][5]

Toxicological Summary
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Based on its classification, 2-Ethylbenzoic acid is an irritant to the skin, eyes, and respiratory

system.[2][7] While specific quantitative toxicity data such as LD50 or LC50 values are not

readily available in the provided search results, the hazard classifications are derived from

standardized toxicological testing.

Experimental Protocols: The determination of skin and eye irritation potential for chemical

substances like 2-Ethylbenzoic acid typically follows internationally recognized guidelines,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). For instance:

OECD Test Guideline 404 is used for assessing acute dermal irritation and corrosion. This

test involves applying the substance to the skin of an animal (historically rabbits) and

observing for signs of erythema and edema.

OECD Test Guideline 405 is employed for evaluating acute eye irritation and corrosion. This

involves applying the substance to the eye of an animal and grading the effects on the

cornea, iris, and conjunctiva.

These protocols provide a framework for the classification of substances and the formulation of

appropriate safety precautions.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of 2-Ethylbenzoic acid.

Safe Handling
Ventilation: Use only outdoors or in a well-ventilated area.[1] Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[8][9]

Skin Protection: Wear protective gloves.[8] The specific glove material should be chosen

based on the breakthrough time and permeation rate for the substance at hand.
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Respiratory Protection: If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8][10] A dust mask of

type N95 (US) is recommended.[8]

Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[11] Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[1]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[1][6] Keep the container tightly

closed.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][9]

Storage Class: Combustible Solids (Storage Class Code 11).[5][8]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure References

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER or doctor if you feel

unwell.

[1][6]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation occurs, get

medical advice/attention.

[1][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1][6]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12][13]

Unsuitable Extinguishing Media: A water jet may spread the fire.[11]

Specific Hazards: During a fire, hazardous combustion products such as carbon monoxide

and carbon dioxide may be formed.[10]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[11][12]

Accidental Release Measures
Personal Precautions: Avoid dust formation.[14] Use personal protective equipment,

including chemical-impermeable gloves, and ensure adequate ventilation.[14] Evacuate

personnel to safe areas.[14]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[14] Do not let

the chemical enter drains, as it should not be released into the environment.[9][14]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[9][12] Avoid creating dust.[12]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[6][9] Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste to ensure complete and accurate classification.[9][10]

Visual Guides
The following diagrams illustrate key safety and handling workflows for 2-Ethylbenzoic acid.
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Hazard Identification

Risk Assessment & Control

Safe Handling Procedures

Emergency & Disposal

2-Ethylbenzoic Acid
(CAS: 612-19-1)

GHS Classification:
- Skin Irritant (Cat. 2)
- Eye Irritant (Cat. 2)

- Respiratory Irritant (Cat. 3)

Leads to

Assess Exposure Potential

Implement Control Measures

Use in Well-Ventilated Area

Wear Appropriate PPE:
- Safety Glasses

- Gloves
- Respirator (if needed)

Practice Good Hygiene

Follow Emergency Procedures:
- First Aid

- Fire Fighting
- Spill Response

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to disposal for 2-Ethylbenzoic acid.
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Spill of 2-Ethylbenzoic Acid Detected

Evacuate Immediate Area

Assess the Spill
(Size and Risk)

Don Appropriate PPE:
- Gloves

- Safety Goggles
- Respirator

Ensure Adequate Ventilation

Contain the Spill
(Prevent Spreading)

Clean Up Spill:
- Sweep solid material
- Avoid creating dust

Place in a Labeled, Sealed Container for Disposal

Decontaminate the Area and Equipment

Report the Incident
(As per institutional policy)

Click to download full resolution via product page

Caption: Step-by-step workflow for handling a spill of 2-Ethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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